Cas no 22104-65-0 (3-Pentanone,1-(dimethylamino)-)

• Product Name: 3-Pentanone,1-(dimethylamino)-
• CAS No: 22104-65-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 250440
• PubChem ID: 12507198
• Update Time: 2025-04-19

3-Pentanone,1-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,1-(dimethylamino)-
• 1-(Dimethylamino)-3-pentanone
• 1-(dimethylamino)pentan-3-one
• 22104-65-0
• SCHEMBL11464815
• DTXSID10500748

• Inchi： 1S/C7H15NO/c1-4-7(9)5-6-8(2)3/h4-6H2,1-3H3
• InChI Key： ZXGZUSVWBJGJSH-UHFFFAOYSA-N
• SMILES： O=C(CC)CCN(C)C

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31